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Compound of Interest

Compound Name: Methyl aluminum

Cat. No.: B8321255

Methyl aluminum and its derivatives, such as trimethylaluminum (TMA), are highly reactive
and pyrophoric organoaluminum compounds, meaning they can ignite spontaneously upon
contact with air.[1][2][3] They also react violently with water.[1][2][4] Due to these hazardous
properties, strict adherence to safety protocols is critical for researchers, scientists, and drug
development professionals. This guide provides essential, step-by-step information for the safe
handling and disposal of methyl aluminum.

Immediate Safety Concerns and Hazards

Methyl aluminum compounds present multiple significant hazards:
o Pyrophoricity: They spontaneously ignite when exposed to air.[1][5]

o Water Reactivity: They react violently with water and other protic solvents, releasing
flammable gases that can also ignite.[1][4][5]

» Corrosivity: Direct contact causes severe burns to the skin and eyes.[1][3][5] Inhalation can
be extremely destructive to the mucous membranes and upper respiratory tract.[3]

» Toxicity: These compounds can cause damage to the liver, kidneys, and central nervous
system.[1][6]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory to ensure personal safety. Workplace controls
like fume hoods and glove boxes are the primary line of defense, but appropriate PPE is
essential for all handling procedures.[4][7]
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PPE Category

Specification

Rationale & Citation

Body Protection

Flame-resistant lab coat (e.g.,

Nomex) worn fully buttoned.[6]

[7]

Protects against fire hazards.
Synthetic fabrics like nylon or
polyester should be avoided as
they can melt and adhere to
skin.[1]

Chemical-resistant apron (for

large quantities).[5][6]

Provides an additional layer of

protection against splashes.

Full-length pants and closed-

toe shoes.[6]

Ensures no skin is exposed

between the shoe and ankle.

[6]

Cotton undergarments.[8]

Natural fibers are

recommended over synthetics.

[1]

Eye/Face Protection

Chemical splash goggles
(ANSI Z.87.1 approved).[6]

Protects eyes from splashes.
Contact lenses should not be

worn.[5]

Face shield (8-inch minimum).

[6]19]

Required when there is a risk
of explosion, large splash
hazard, or a highly exothermic
reaction.[6][7]

Hand Protection

Double-layered gloves: Nitrile
or Neoprene.[5][6][7]

Provides chemical resistance.
Consult the glove
manufacturer for compatibility
with the specific chemical
being used.[6] Gloves should
be loose-fitting for easy

removal in an emergency.[4]

Respiratory Protection

Work in a chemical fume hood
or glove box.[10][11]

Primary engineering control to

prevent inhalation exposure.

Full-face supplied air respirator

or full-face respirator with

Required if work cannot be

conducted within a fume hood
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multi-purpose combination or glove box, or if exposure

cartridges (e.g., type ADEK).[3] limits are exceeded.[3][4]
[61[°]

Occupational Exposure Limits

The following exposure limits are for aluminum alkyls, measured as aluminum.

Organization Exposure Limit (Time-Weighted Average)
NIOSH 2 mg/m3 over a 10-hour workshift.[4]
ACGIH 2 mg/m3 over an 8-hour workshift.[4]

Operational Plan: Safe Handling of Methyl
Aluminum

All manipulations of methyl aluminum must be performed under an inert atmosphere, such as
in a glove box or using a Schlenk line in a chemical fume hood, to rigorously exclude air and
moisture.[5][10][11]

Step 1: Preparation and Pre-Handling Checklist

o Develop a Standard Operating Procedure (SOP): Prepare and review a written SOP for the
entire process, from reagent transfer to reaction quenching and waste disposal.[6]

e Conduct a "Dry Run": If unfamiliar with the procedure, perform a dry run with less hazardous
materials to identify potential issues.[6]

o Work with a Partner: Never handle pyrophoric chemicals while working alone.[6][10]

» Verify Safety Equipment: Before starting, confirm the location and functionality of the safety
shower, eyewash station, and appropriate fire extinguisher (Class D, dry powder, or
materials like dry lime, sand, or soda ash).[3][6][10] Do NOT use water, foam, or halogenated
extinguishers.[4]
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e Prepare the Work Area: The fume hood or glove box should be free of clutter, especially
flammable materials and water sources.[7][10] All glassware must be oven-dried to eliminate
moisture and assembled while hot.[6]

o Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table
above.

Step 2: Transferring the Reagent

The cannula or syringe technique should be used for transferring liquid methyl aluminum. For
volumes greater than 20 mL, the cannula technique is recommended.[7]

e Secure the Reagent Bottle: Securely clamp the methyl aluminum container to a stand
within the fume hood.[7]

o Pressurize with Inert Gas: Using a Schlenk line, introduce a positive pressure of inert gas
(e.g., nitrogen or argon) into the reagent bottle through a needle. This will allow the liquid to
be transferred.

o Prepare the Syringe/Cannula: Ensure the syringe is clean, dry, and purged with inert gas. If
using a syringe, select one with a volume twice the amount of liquid to be transferred.[7]
Disposable plastic syringes larger than 20 mL are not recommended.[10]

» Perform the Transfer: Insert the needle of the purged syringe or cannula into the reagent
bottle through the septum. Draw the desired volume of liquid. It is good practice to draw a
small amount of inert gas into the syringe as a cushion before removing the needle from the
septum.[10]

o Deliver to Reaction Vessel: Quickly and carefully transfer the methyl aluminum to the
reaction flask, which is also under an inert atmosphere.

o Clean Equipment: After the transfer, the syringe and needle must be immediately and
carefully quenched and cleaned to prevent the plunger from freezing.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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